Cas no 1785593-60-3 (4-Phenyloxolane-3-carboxylic acid)

• Product Name: 4-Phenyloxolane-3-carboxylic acid
• CAS No: 1785593-60-3
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD24492402
• CID: 4614184
• PubChem ID: 76003338
• Update Time: 2025-08-05

4-Phenyloxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Phenyloxolane-3-carboxylic acid
• 4-phenyloxolane-3-carboxylic acid, Mixture of diastereomers

• MDL： MFCD24492402
• Inchi： 1S/C11H12O3/c12-11(13)10-7-14-6-9(10)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2,(H,12,13)
• InChI Key： RUOOGZAGKZOJQK-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-Phenyloxolane-3-carboxylic acid

Introduction to 4-Phenyloxolane-3-carboxylic acid (CAS No. 1785593-60-3)

4-Phenyloxolane-3-carboxylic acid, identified by the chemical identifier CAS No. 1785593-60-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxolane derivative featuring a phenyl group and a carboxylic acid moiety has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and drug development.

The molecular structure of 4-Phenyloxolane-3-carboxylic acid consists of a cyclohexene ring substituted with an oxygen atom at the 2-position, an acyclic phenyl ring at the 4-position, and a carboxylic acid functional group at the 3-position. This unique arrangement imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the compound has been explored for its utility in medicinal chemistry, particularly as a building block for the development of novel therapeutic agents. Its oxolane core provides a rigid scaffold that can be modified to enhance binding affinity to biological targets. For instance, researchers have investigated its potential as a precursor for small-molecule inhibitors targeting enzyme-catalyzed reactions, which are critical in various metabolic pathways.

One of the most compelling aspects of 4-Phenyloxolane-3-carboxylic acid is its role in the synthesis of chiral compounds. The presence of the phenyl group and the carboxylic acid moiety allows for selective functionalization, enabling the preparation of enantiomerically pure derivatives. These derivatives are highly sought after in pharmaceuticals due to their improved pharmacokinetic properties and reduced side effects.

Recent studies have highlighted the compound's significance in the development of bioactive molecules. For example, modifications of its structure have led to the discovery of compounds with anti-inflammatory and anti-cancer properties. The oxolane ring's stability under various reaction conditions makes it an ideal candidate for further derivatization, allowing chemists to fine-tune its biological activity.

The pharmaceutical industry has shown particular interest in 4-Phenyloxolane-3-carboxylic acid due to its potential as a scaffold for drug discovery. Its ability to undergo diverse chemical transformations while maintaining structural integrity has opened new avenues for innovation. Researchers are leveraging computational methods to predict how modifications to this core structure might influence its biological activity, accelerating the drug development pipeline.

Moreover, the compound's compatibility with green chemistry principles has made it an attractive choice for sustainable synthetic routes. Efforts are underway to develop methodologies that minimize waste and reduce energy consumption while maximizing yield. Such advancements align with global trends toward environmentally responsible manufacturing processes.

The synthetic pathways involving 4-Phenyloxolane-3-carboxylic acid have also been optimized for scalability, ensuring that it can be produced in sufficient quantities for industrial applications. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to streamline its synthesis, making it more cost-effective and accessible.

In conclusion, 4-Phenyloxolane-3-carboxylic acid (CAS No. 1785593-60-3) represents a fascinating compound with broad applications in organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutics. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing chemical biology and drug discovery efforts worldwide.